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Compound of Interest

Compound Name: 3-Methyl-5-nitrobenzoisothiazole

Cat. No.: B1298835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 3-
Methyl-5-nitrobenzoisothiazole (CAS No. 35272-19-6). The information is intended to

support researchers, scientists, and drug development professionals in maintaining a safe

laboratory environment. Due to the limited availability of a complete Safety Data Sheet (SDS) in

the public domain, this document synthesizes available data. Where specific quantitative data

for the target compound is unavailable, general best practices for handling similar chemical

structures are advised.

Hazard Identification and Classification
3-Methyl-5-nitrobenzoisothiazole is classified as a hazardous substance. The following table

summarizes its hazard identification based on the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).
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Hazard Class Hazard Statement GHS Pictogram

Skin Irritation H315: Causes skin irritation alt text

Eye Irritation
H319: Causes serious eye

irritation
alt text

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

H335: May cause respiratory

irritation
alt text

Signal Word: Warning

Physical and Chemical Properties
Detailed quantitative physical and chemical property data for 3-Methyl-5-
nitrobenzoisothiazole is not readily available in public resources. However, based on supplier

information, it is a light yellow to yellow solid.

Property Value

CAS Number 35272-19-6

Molecular Formula C₈H₆N₂O₂S

Appearance Light yellow to yellow solid

Storage Temperature Room Temperature

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize risk.

Handling
Engineering Controls: Handle in a well-ventilated area, preferably within a certified chemical

fume hood.
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Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.

Hygiene Practices: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

handling areas. Wash hands thoroughly after handling.

Spill Prevention: Handle with care to prevent spills.

Storage
Container: Keep container tightly sealed.

Conditions: Store in a cool, dry, and well-ventilated area.

Incompatibilities: Store away from strong oxidizing agents.

First Aid Measures
In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If you feel

unwell, seek medical advice.

Skin Contact

Remove contaminated clothing. Rinse skin with

plenty of water. If skin irritation occurs, get

medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Ingestion
Rinse mouth. Do NOT induce vomiting. If you

feel unwell, seek medical advice.

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 3-Methyl-5-nitrobenzoisothiazole:
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Protection Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge if ventilation is inadequate

or for spill cleanup.

Accidental Release Measures
A systematic approach to spill management is essential. The following workflow outlines the

key stages for handling a spill of 3-Methyl-5-nitrobenzoisothiazole.

Immediate Actions Assessment & Containment Cleanup & Decontamination Waste Disposal & Reporting

Evacuate Immediate Area Alert Others & Spill Response Team
Secure the scene

Ensure Adequate Ventilation Assess Spill Size & Risk Contain Spill with Inert Material
If safe to do so

Carefully Collect Spilled Material Decontaminate Spill Area Dispose of Waste in Accordance with Regulations Report the Incident

Click to download full resolution via product page

Spill Response Workflow

Experimental Protocols
Specific experimental protocols for the safety and handling of 3-Methyl-5-
nitrobenzoisothiazole are not detailed in publicly available literature. It is recommended that

researchers develop and validate their own standard operating procedures (SOPs) based on

the information in this guide and in consultation with their institution's environmental health and

safety (EHS) department.
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The logical workflow for safely handling a chemical like 3-Methyl-5-nitrobenzoisothiazole in a

laboratory setting is depicted below.

Preparation

Handling

Cleanup and Disposal

Documentation

Review SDS and Safety Information

Gather Appropriate PPE

Prepare Work Area (Fume Hood)

Weigh and Transfer Chemical

Perform Experiment

Decontaminate Glassware and Equipment

Dispose of Chemical Waste Properly

Clean Work Area

Record Usage in Chemical Inventory
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Safe Chemical Handling Workflow

Toxicological Information
Detailed toxicological studies (e.g., LD50 data) for 3-Methyl-5-nitrobenzoisothiazole are not

readily available. The provided GHS classification indicates that the substance is an irritant to

the skin, eyes, and respiratory system. All handling should be performed with the assumption

that the compound may have other unknown toxicological properties.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Safety Data Sheet (SDS) or professional safety training. Users should always

consult the most current SDS for any chemical before use and adhere to all applicable safety

regulations and institutional protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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